N-(2-methoxyethyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-1-[(2-methylphenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O4S/c1-14-5-3-4-6-16(14)13-24(21,22)19-10-7-15(8-11-19)17(20)18-9-12-23-2/h3-6,15H,7-13H2,1-2H3,(H,18,20)
• InChI Key: GPOZUULNBKDALT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCC(CC2)C(=O)NCCOC
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

N-(2-methoxyethyl)-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide is a chemical compound that has been widely studied in scientific research due to its potential applications in the field of medicine and pharmacology. This compound is commonly referred to as "compound X" in scientific literature and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to act through the modulation of various neurotransmitters and receptors in the brain. It has been shown to interact with the GABA(A) receptor, which is involved in the regulation of anxiety and the sleep-wake cycle. Additionally, it has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects
Compound X has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of pain and inflammation. Additionally, it has been found to have anticonvulsant effects, which make it a potential candidate for the treatment of epilepsy. It has also been found to have potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of compound X is that it has been extensively studied in scientific research, which has led to a better understanding of its potential applications in the field of medicine and pharmacology. Additionally, it has been found to have a variety of biochemical and physiological effects, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of compound X is that its mechanism of action is not fully understood, which makes it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on compound X. One area of research could focus on the development of targeted therapies that take advantage of its anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, further research could explore its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another area of research could focus on the development of new synthesis methods that are more efficient and cost-effective. Finally, further research could explore the potential side effects of compound X and how they can be mitigated in order to develop safe and effective therapies.

Scientific Research Applications

Compound X has been extensively studied in scientific research due to its potential applications in the field of medicine and pharmacology. It has been found to have a variety of biological activities including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.